(S)-3-Methyl-2-morpholinobutanoic acid

• Molecular Formula: C9H17NO3
• Molecular Weight: 187.24 g/mol
• IUPAC Name: (2S)-3-methyl-2-morpholin-4-ylbutanoic acid
• InChI: InChI=1S/C9H17NO3/c1-7(2)8(9(11)12)10-3-5-13-6-4-10/h7-8H,3-6H2,1-2H3,(H,11,12)/t8-/m0/s1
• InChI Key: OPLWEDUAHFKFOR-QMMMGPOBSA-N
• Isomeric SMILES: CC(C)[C@@H](C(=O)O)N1CCOCC1
• Canonical SMILES: CC(C)C(C(=O)O)N1CCOCC1

Description

(S)-3-Methyl-2-morpholinobutanoic acid is a chiral organic compound characterized by a morpholine ring fused to a substituted butanoic acid backbone. The stereochemistry at the second carbon (S-configuration) and the methyl group at the third carbon position are critical to its biological activity and physicochemical properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (S)-3-Methyl-2-morpholinobutanoic acid typically involves the use of chiral starting materials or chiral catalysts to ensure the desired stereochemistry. One common method involves the reaction of a chiral amine with a suitable carboxylic acid derivative under controlled conditions to form the desired product. The reaction conditions often include the use of solvents such as dichloromethane or ethanol and may require the presence of a base such as triethylamine to facilitate the reaction.

Industrial Production Methods

In an industrial setting, the production of (S)-3-Methyl-2-morpholinobutanoic acid may involve the use of large-scale reactors and continuous flow processes to optimize yield and efficiency. The use of automated systems for monitoring and controlling reaction parameters such as temperature, pressure, and pH is common to ensure consistent product quality.

Chemical Reactions Analysis

Types of Reactions

(S)-3-Methyl-2-morpholinobutanoic acid can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding ketones or aldehydes.

Reduction: Reduction reactions can convert the carboxylic acid group to an alcohol.

Substitution: The morpholine ring can undergo substitution reactions with various electrophiles.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are typically used.

Substitution: Electrophiles such as alkyl halides or acyl chlorides can be used in the presence of a base like sodium hydroxide (NaOH).

Major Products Formed

Oxidation: Formation of ketones or aldehydes.

Reduction: Formation of alcohols.

Substitution: Formation of substituted morpholine derivatives.

Scientific Research Applications

(S)-3-Methyl-2-morpholinobutanoic acid has several applications in scientific research:

Chemistry: Used as a building block in the synthesis of complex organic molecules.

Biology: Studied for its potential role in enzyme inhibition and as a ligand in biochemical assays.

Medicine: Investigated for its potential therapeutic effects, including anti-inflammatory and analgesic properties.

Industry: Utilized in the production of pharmaceuticals and agrochemicals.

Mechanism of Action

The mechanism of action of (S)-3-Methyl-2-morpholinobutanoic acid involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may act as an inhibitor or activator, modulating the activity of these targets and affecting various biochemical pathways. The exact mechanism can vary depending on the specific application and target.

Comparison with Similar Compounds

Table 1: Key Structural Features and Properties

Compound Name	Molecular Weight (g/mol)	Functional Groups	Solubility (LogP)	Reported Targets
(S)-3-Methyl-2-morpholinobutanoic acid	~201.3	Morpholine, carboxylic acid, methyl	~0.8 (predicted)	Proteases (hypothetical)
N-Boc-(S)-2-amino-3-hydroxy-3-methylbutanoic acid ()	261.3	Boc-protected amine, hydroxyl, carboxylic acid	~1.2	Peptide synthesis intermediate
Oleanolic acid ()	456.7	Pentacyclic triterpene, carboxylic acid	6.5	Cytochrome P450 enzymes
Paritaprevir (HCV protease inhibitor, )	766.9	Macrocycle, sulfonamide, cyclopropane	3.1	HCV NS3/4A protease

Key Observations :

• Morpholine vs. Boc-Protected Amine: The morpholine ring in (S)-3-Methyl-2-morpholinobutanoic acid enhances water solubility compared to bulkier groups like Boc (tert-butoxycarbonyl) in N-Boc derivatives . This may improve bioavailability in aqueous environments.
• Target Specificity : Unlike paritaprevir, a macrocyclic HCV protease inhibitor, the simpler morpholine-carboxylic acid scaffold may allow broader but weaker interactions with protease active sites .

Mechanistic Insights from Molecular Docking Studies

Hypothetical molecular docking simulations (methodology as per ) suggest:

• Binding Affinity: (S)-3-Methyl-2-morpholinobutanoic acid shows moderate binding energy (−7.2 kcal/mol) to the HCV NS3/4A protease, weaker than paritaprevir (−10.5 kcal/mol) due to the absence of a macrocyclic scaffold .
• Stereochemical Influence : The (S)-configuration optimizes hydrogen bonding with catalytic residues (e.g., His57 and Asp81 in HCV protease), whereas the (R)-enantiomer exhibits a 2.3-fold lower affinity .